1-Amino-4-phenyl-2-butan-one hydrochloride

• IUPAC Name: 1-amino-4-phenylbutan-2-one;hydrochloride
• InChI: InChI=1S/C10H13NO.ClH/c11-8-10(12)7-6-9-4-2-1-3-5-9;/h1-5H,6-8,11H2;1H
• InChI Key: OHKDDAKDIQTBBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)CN.Cl
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• CAS RN: 31419-53-1

Description

1-Amino-4-phenyl-2-butan-one hydrochloride, also known as APB hydrochloride, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. APB hydrochloride is a derivative of phenylacetone and is commonly used as a precursor in the synthesis of various compounds.

Scientific Research Applications

Synthesis and Characterization Techniques

• Reagents for Esterification of N-Protected Amino Acids : The study by Thierry, Yue, and Potier (1998) describes the use of 2-phenylisopropyl and t-butyl trichloroacetamidates as reagents for the esterification of N-protected amino acids under mild neutral conditions, suggesting a potential methodology for modifying or synthesizing derivatives of 1-Amino-4-phenyl-2-butan-one hydrochloride for pharmaceutical applications (Thierry, Yue, & Potier, 1998).

• Antimicrobial Agents Synthesis : Doraswamy and Ramana (2013) explored the synthesis of substituted phenyl azetidines as potential antimicrobial agents, a process that could be analogous to the synthesis of bioactive derivatives of 1-Amino-4-phenyl-2-butan-one hydrochloride, showcasing its potential in drug discovery (Doraswamy & Ramana, 2013).

• Spectroscopic Characterization : Kuś et al. (2016) performed a comprehensive chemical characterization of cathinone derivatives, including spectroscopic and crystallographic data. Such methodologies are crucial for the detailed understanding of compounds like 1-Amino-4-phenyl-2-butan-one hydrochloride, especially in the context of material science and forensic analysis (Kuś et al., 2016).

Potential Applications in Drug Development and Material Science

• Fluorescence Probes and Pharmaceuticals : Budziak et al. (2019) investigated the fluorescence effects and biological activity of selected 1,3,4-thiadiazole derivatives, highlighting the potential of compounds with similar structures to 1-Amino-4-phenyl-2-butan-one hydrochloride in developing fluorescence probes or pharmaceuticals with antimycotic properties (Budziak et al., 2019).

• Polymer Science for DNA Delivery : Lynn and Langer (2000) synthesized and characterized degradable poly(β-amino esters) for potential use in DNA delivery, pointing towards the relevance of amino ester compounds in the development of biomedical materials, which could extend to the study and application of 1-Amino-4-phenyl-2-butan-one hydrochloride in similar contexts (Lynn & Langer, 2000).